Cas no 93805-13-1 (N,N-Bis(2,4-dinitrophenyl)benzene-1,4-diamine)

• Product Name: N,N-Bis(2,4-dinitrophenyl)benzene-1,4-diamine
• CAS No: 93805-13-1
• MF: C₁₈H₁₂N₆O₈
• MW: 440.323283195496
• CID: 819714
• PubChem ID: 5239640
• Update Time: 2025-04-19

N,N-Bis(2,4-dinitrophenyl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(2,4-dinitrophenyl)benzene-1,4-diamine
• N,N'-bis(2,4-dinitrophenyl)benzene-1,4-diamine
• N,N'-bis-(2,4-Dinitrophenyl)benzene-1,4-diamine
• AKOS000493245
• N~1~,N~4~-Bis(2,4-dinitrophenyl)benzene-1,4-diamine
• CHEMBL4450904
• 93805-13-1
• EINECS 298-494-8
• NS00065258
• DTXSID40917800

• Inchi： 1S/C18H12N6O8/c25-21(26)13-5-7-15(17(9-13)23(29)30)19-11-1-2-12(4-3-11)20-16-8-6-14(22(27)28)10-18(16)24(31)32/h1-10,19-20H
• InChI Key： NSEVVJIYKQUECO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 440.071661
• Monoisotopic Mass: 440.071661
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207
• XLogP3: 5.4

Experimental Properties

• Density: 1.637
• Boiling Point: 640.6°Cat760mmHg
• Flash Point: 341.2°C
• Refractive Index: 1.764